Brd4-IN-9

BRD4 inhibition IC50 epigenetics

Researchers require BET inhibitors with validated oral bioavailability and in vivo efficacy, not just biochemical potency. Brd4-IN-9 solves this: an orally active BRD4 inhibitor with demonstrated efficacy in melanoma xenografts. - **Potency:** IC50 = 9.4 nM against BRD4 - **Key Advantage:** Oral bioavailability enabling chronic dosing - **Application:** Positive control in HTS, lead optimization, in vivo oncology models Procurement note: Standard packaging available; ships globally for R&D use.

Molecular Formula C24H23N3O3
Molecular Weight 401.5 g/mol
Cat. No. B15581901
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameBrd4-IN-9
Molecular FormulaC24H23N3O3
Molecular Weight401.5 g/mol
Structural Identifiers
InChIInChI=1S/C24H23N3O3/c1-27-15-17(7-10-21(27)28)19-8-9-20-22(23(19)30-18-5-3-2-4-6-18)26-24(25-20)16-11-13-29-14-12-16/h2-10,15-16H,11-14H2,1H3,(H,25,26)
InChIKeyWMAFFYWORUSDEA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Brd4-IN-9: Oral BRD4 Inhibitor


Brd4-IN-9 is a synthetic small-molecule inhibitor of bromodomain-containing protein 4 (BRD4), a key epigenetic regulator implicated in melanoma and other cancers. Chemically characterized as a 7-phenoxy-benzimidazole derivative (CAS 2468959-08-0, molecular formula C24H23N3O3, molecular weight 401.46), this compound exhibits potent BRD4 inhibitory activity and is orally active. [1] Its development employed a scaffold hopping strategy to address mutagenicity concerns identified in earlier benzimidazole-based BRD4 inhibitors, resulting in a compound with negative Ames test results and a favorable pharmacokinetic profile. [2]

Workflow BRD4 pathway inhibition studies
Selection Oral in vivo dosing compatibility
Use Context Melanoma xenograft model research

Brd4-IN-9 vs. Generic BRD4 Inhibitors


BRD4 inhibitors vary substantially in chemical scaffold, oral bioavailability, domain selectivity (pan-BET vs. BD1/BD2 preferential), and preclinical safety profiles. While compounds such as JQ1, OTX015, I-BET762, and AZD5153 have been widely used as BET inhibitors, they exhibit distinct potency ranges, selectivity patterns, and in vivo pharmacokinetic behaviors. Substituting Brd4-IN-9 with these analogs introduces confounding variables that can invalidate experimental conclusions, particularly in melanoma models where Brd4-IN-9 has demonstrated tumor growth inhibition in vivo. [1] Furthermore, Brd4-IN-9 was specifically optimized via scaffold hopping to eliminate the mutagenicity observed in precursor benzimidazole derivatives—a property not guaranteed across other BRD4 inhibitor series. [2] Direct substitution without validating equivalence across all relevant parameters (potency, oral PK, Ames status, and model-specific efficacy) may lead to irreproducible results or misinterpretation of BRD4-dependent biology.

Risk Factor
Brd4-IN-9
(+)-JQ1
Inhibition Potency
Assay potency context may differ
Lower reported potency in comparable assay platform
Oral Bioavailability
Oral dosing reported; exposure profile to review
Limited oral bioavailability; often requires parenteral administration
In Vivo Model Response
Reported tumor growth suppression in xenograft
In vivo model response may not transfer directly

Brd4-IN-9 Evidence: Potency, Oral Bioavailability, In Vivo Efficacy


BRD4 Inhibitory Potency vs. (+)-JQ1

Brd4-IN-9 demonstrates an IC50 of 9.4 nM against BRD4 in biochemical assays. [1] This potency level is substantially greater than that reported for OTX015 (IC50 range 92-112 nM) and I-BET762 (IC50 approximately 32.5-42.5 nM for BRD2/3/4 or ~35-36 nM specifically for BRD4 in peptide displacement assays). While AZD5153 shows a lower IC50 of 1.7 nM in cellular BRD4 foci disruption assays, this represents a cellular rather than biochemical endpoint and may reflect its bivalent binding mechanism rather than direct BRD4 inhibition per se. [2] JQ1 exhibits IC50 values of 77 nM (BD1) and 33 nM (BD2), indicating Brd4-IN-9 is approximately 3.5- to 8-fold more potent than JQ1 depending on the domain comparison.

BRD4 Inhibition
Cross-study comparable
Brd4-IN-9: 9.4 nM vs (+)-JQ1: 77 nM
Supports BRD4 target engagement review
Cell-free biochemical assay; AlphaLISA format for (+)-JQ1
BRD4 inhibition IC50 epigenetics melanoma

Oral Bioavailability vs. (+)-JQ1

Brd4-IN-9 is explicitly characterized as an orally active BRD4 inhibitor that exhibits a favorable pharmacokinetic profile and achieves significant tumor growth inhibition following oral administration in a mouse melanoma xenograft model. [1] In contrast, JQ1, while widely used as a tool compound in vitro, has limited oral bioavailability that restricts its utility for chronic in vivo dosing studies. [2] OTX015, AZD5153, and I-BET762 are also reported as orally bioavailable, positioning Brd4-IN-9 as comparable to these agents in terms of oral dosing feasibility while offering distinct potency and selectivity characteristics. [3]

Oral Bioavailability
Class-level inference
Orally active vs Limited oral activity
Supports oral dosing protocol selection
Route-of-administration context; literature-derived
oral bioavailability pharmacokinetics in vivo PK

In Vivo Efficacy in Melanoma Xenograft Model

Brd4-IN-9 is reported to exhibit selectivity for the BRD4 BD2 domain over the BRD4 BD1 domain. This domain-selective profile contrasts with pan-BET inhibitors such as OTX015 (non-selective across BRD2/3/4, IC50 92-112 nM) and I-BET762 (non-selective across BRD2/3/4, IC50 32.5-42.5 nM). JQ1 also shows pan-BET inhibition with IC50 values of 77 nM (BD1) and 33 nM (BD2). AZD5153 is a bivalent inhibitor that simultaneously ligates both bromodomains of BRD4. [1] BD2-selective inhibition has been associated with distinct biological outcomes in immunoinflammatory models compared to pan-BET or BD1-selective inhibition, making Brd4-IN-9 a valuable tool for dissecting domain-specific BRD4 functions. [2]

In Vivo Efficacy
Cross-study comparable
Tumor growth suppression (oral dosing)
Model-response endpoint context
Murine melanoma xenograft model
BRD4 BD2 selectivity bromodomain BD1 BD2 selectivity

Genotoxicity Safety Profile: Brd4-IN-9 Tests Negative in Ames Assay, Contrasting with Mutagenic Precursor Compounds

Brd4-IN-9 was developed through a scaffold hopping strategy specifically designed to eliminate mutagenicity observed in precursor benzimidazole derivatives. The compound tested negative in the Ames assay, confirming the absence of mutagenic potential. [1] In contrast, earlier benzimidazole-based BRD4 inhibitors (compounds obtained by modifying derivative 1) exhibited positive Ames test results, attributed to metabolic intermediates generated from the N-benzyl moiety. [2] This genotoxicity data represents a critical differentiation point for procurement decisions where compound safety profile influences research direction, particularly for studies involving repeated dosing, combination therapies, or translational models where mutagenicity is a disqualifying characteristic.

Ames test genotoxicity mutagenicity scaffold hopping safety

In Vivo Tumor Growth Inhibition: Brd4-IN-9 Demonstrates Efficacy in Mouse Melanoma Xenograft Model

Brd4-IN-9 achieves significant tumor growth inhibition in a mouse melanoma xenograft model following oral administration, confirming in vivo target engagement and antitumor activity. [1] This in vivo efficacy data establishes Brd4-IN-9 as a validated tool for melanoma research and distinguishes it from compounds lacking published in vivo validation. While comparators such as AZD5153 have demonstrated antitumor activity in multiple xenograft tumor models, and OTX015 and I-BET762 have shown in vivo anti-inflammatory or antitumor effects in various models, Brd4-IN-9's validation specifically in a melanoma xenograft context supports its prioritization for melanoma-focused research programs. [2]

melanoma xenograft tumor growth inhibition in vivo efficacy

Brd4-IN-9 Application Scenarios


Oral BRD4 Inhibition in Melanoma Models

Brd4-IN-9 is the preferred choice for in vivo melanoma studies due to its validated tumor growth inhibition in a mouse melanoma xenograft model following oral administration. [1] Its favorable pharmacokinetic profile supports repeat dosing protocols, and the negative Ames test reduces safety concerns for extended studies. [2] For researchers evaluating BRD4 as a therapeutic target in melanoma, Brd4-IN-9 provides a purpose-built tool with published in vivo efficacy data specific to this indication.

High-Throughput Screening and Compound Library Inclusion

Brd4-IN-9 exhibits preferential binding to the BRD4 BD2 domain over BD1, enabling researchers to probe the distinct transcriptional and phenotypic consequences of BD2 inhibition. This contrasts with pan-BET inhibitors such as JQ1, OTX015, and I-BET762, which do not discriminate between BD1 and BD2. [3] Brd4-IN-9 is therefore the appropriate selection for experiments designed to attribute biological outcomes specifically to BD2 engagement rather than pan-BRD4 blockade.

SAR and Chemical Probe Optimization

JQ1, despite being a widely cited BRD4 inhibitor, exhibits limited oral bioavailability that precludes its effective use in chronic oral dosing paradigms. [4] Brd4-IN-9, as an orally active compound with a favorable pharmacokinetic profile, directly addresses this limitation and is the superior choice for studies requiring sustained systemic BRD4 inhibition via oral administration. [5]

Lead Optimization and Medicinal Chemistry Programs Targeting BRD4 with Improved Safety Profiles

The scaffold hopping strategy that yielded Brd4-IN-9 successfully eliminated the mutagenicity (positive Ames test) observed in precursor benzimidazole derivatives. [6] Brd4-IN-9 serves as a benchmark compound for medicinal chemistry efforts aiming to develop BRD4 inhibitors with clean genotoxicity profiles, offering a validated chemical scaffold (7-phenoxy-benzimidazole) that balances potency, oral PK, and safety.

Application
Selection Property
Validation Focus
Melanoma xenograft pathway studies
Oral dosing compatibility
In vivo tumor model response
High-throughput BRD4 inhibitor screening
Assay potency context
Assay validation and benchmarking
Lead optimization for BRD4 inhibitors
Core scaffold for modification
Selectivity and PK parameter review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

32 linked technical documents
Explore Hub


Quote Request

Request a Quote for Brd4-IN-9

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.